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Compound of Interest

Compound Name: Lapiferine
CAS No.: 86992-41-8
Cat. No.: B560010
Get Quote
. J

Executive Summary & Compound Profile

Lapiferine (Lapiferin) is a sesquiterpene ester belonging to the daucane (carotane) class,
predominantly isolated from Ferula vesceritensis and Ferula lapidosa.[1] Unlike broad-
spectrum chemotherapeutics, Lapiferine exhibits a multi-modal mechanism of action (MOA)
characterized by the simultaneous induction of mitochondrial apoptosis, cell cycle arrest via
P21

upregulation, and epigenetic modulation through histone acetylation.

This guide serves as a definitive reference for researchers investigating Lapiferine’s utility in
overcoming resistance in solid tumors, specifically Breast Cancer (MCF-7), Gingival Squamous
Cell Carcinoma (YD-38), and Melanoma (B16F1).[1]

Chemical Identity
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Property

Specification

Common Name

Lapiferin / Lapiferine

IUPAC Name

[(1aS,2S,2aS,5R,5aS,6S,7aR)-2-acetyloxy-5-
hydroxy-2a,7a-dimethyl-5-propan-2-yl-
2,3,4,5a,6,7-hexahydro-1laH-azuleno[6,7-
bloxiren-6-yl] (E)-2-methylbut-2-enoate

Chemical Class

Daucane Sesquiterpene Ester

Molecular Formula

C

H

O

Key Structural Features

Epoxy ring (80a,90), Acetoxy group (10a),
Angeloyloxy group (6a)

Source

Ferula vesceritensis, Ferula lapidosa

Mechanism of Action (MOA): The "Triad of

Cytotoxicity"

Lapiferine operates via a "Triad of Cytotoxicity”, targeting the mitochondria, the cell cycle

machinery, and the epigenome.

Phase I: Mitochondrial Destabilization & ROS Surge

Lapiferine acts as a mitochondrial toxin in neoplastic cells.[1] It disrupts the electron transport

chain (ETC), leading to a collapse of the Mitochondrial Membrane Potential (

)-

e ROS Accumulation: The uncoupling of oxidative phosphorylation results in the rapid

accumulation of Reactive Oxygen Species (ROS), specifically Hydrogen Peroxide (H

O
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e Permeability Transition: The loss of

triggers the opening of the Mitochondrial Permeability Transition Pore (mPTP), releasing
cytochrome c into the cytosol.

o Caspase Cascade: Cytochrome ¢ complexes with Apaf-1 to activate Caspase-9 (initiator),
which subsequently cleaves Caspase-3 (executioner), leading to Poly (ADP-ribose)
polymerase (PARP) cleavage and DNA fragmentation.[1]

Phase II: Cell Cycle Arrest via P21 Axis

Lapiferine functions as a potent cytostatic agent by modulating the Cyclin-CDK axis.[1]
e P21 Upregulation: Lapiferine significantly upregulates P21

MRNA and protein levels.[1] P21 binds to and inhibits Cyclin/CDK complexes.[1]

o G2/M Blockade: In specific lines like YD-38, Lapiferine downregulates Cdc25C and Cyclin
B1.[1][2] Since the Cdc25C-Cyclin B1 complex is essential for the G2

M transition, its inhibition arrests cells in the G2 phase, preventing mitosis.

o Proliferation Markers: Treatment results in the depletion of Ki67 and PCNA (Proliferating Cell
Nuclear Antigen).[2]

Phase lll: Epigenetic Modulation (Histone Acetylation)

A distinguishing feature of Lapiferine is its ability to induce histone acetylation.[1]

e Mechanism: It acts similarly to Histone Deacetylase (HDAC) inhibitors, preventing the
deacetylation of histone tails.

o Consequence: Hyperacetylation of histones relaxes chromatin structure, allowing for the
transcription of pro-apoptotic genes (including CDKN1A which encodes P21) and triggering
"mitotic death” in resistant cells.

Visualizing the Signaling Architecture
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The following diagram illustrates the causal flow from Lapiferine exposure to Apoptosis.

Figure 1: Lapiferine Signaling Cascade in Cancer Cells
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Figure 1: Schematic representation of Lapiferine-induced apoptotic and cytostatic pathways.

Experimental Protocols for Validation

To ensure scientific integrity, the following protocols are designed as self-validating systems.
Controls (Vehicle and Positive) are mandatory.[1]

Protocol A: Assessment of Mitochondrial Membrane
Potential ()

Objective: Quantify the collapse of

as an early apoptotic indicator. Reagents: JC-1 Dye (5,5',6,6'-tetrachloro-1,1',3,3'-
tetraethylbenzimidazolylcarbocyanine iodide).[1]

e Seeding: Seed MCF-7 or B16F1 cells at

cells/well in 6-well plates. Adhere for 24h.

o Treatment: Treat with Lapiferine (IC

and 2x IC
) for 12h, 24h, and 48h.

o Negative Control: DMSO (0.1%).[1]

o Positive Control: CCCP (carbonyl cyanide 3-chlorophenylhydrazone, 50 uM).[1]
e Staining: Wash cells with PBS.[1] Incubate with JC-1 (2 uM) for 30 min at 37°C in the dark.
e Analysis (Flow Cytometry):

o Excitation: 488 nm.[1]

o Healthy Cells: Form J-aggregates (Red fluorescence, Emission ~590 nm).[1]

o Apoptotic Cells: Monomers (Green fluorescence, Emission ~529 nm).[1]
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o Data Output: Calculate the Ratio of Red/Green fluorescence. A decrease indicates

depolarization.[1]

Protocol B: Cell Cycle Analysis via Propidium lodide (Pl)

Objective: Confirm G2/M arrest and P21-mediated blockade.[1]
» Harvesting: Collect Lapiferine-treated cells (trypsinization), including floating cells.[1]

o Fixation: Wash in cold PBS.[1] Resuspend in 70% ethanol (dropwise addition while
vortexing) and store at -20°C for

2 hours.

» Staining: Wash ethanol-fixed cells with PBS.[1] Resuspend in staining buffer:
o PI (50 pg/mL)[1]
o RNase A (100 pg/mL) - Critical to prevent RNA staining.[1]
o Triton X-100 (0.1%)[1]

 Incubation: 30 min at 37°C in the dark.

e Acquisition: Flow cytometry (FL2 channel).

o Gating: Exclude doublets using FL2-Width vs. FL2-Area. Quantify % cells in Sub-G1
(apoptosis), GO/G1, S, and G2/M phases.

Protocol C: Western Blotting for Pathway Verification

Objective: Validate molecular targets (P21, Cyclin B1, Cleaved Caspase-3).[1]
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Target Protein

Molecular Weight

Expected Change

Primary Antibody

(Lapiferine) Dilution
P21 P :
21 kDa Increase (Significant) 1:1000
Cyclin B1 55 kDa Decrease 1:1000
Cdc25C 53 kDa Decrease 1:1000
Cleaved Caspase-3 17/19 kDa Appearance 1:500
No Change (Loading
42 kDa 1:5000

-Actin

Control)

Comparative Efficacy Data

The following data summarizes Lapiferine's potency across different cell lines, derived from

MTT/WST-1 assays.

IC Primary
Cell Line Tissue Origin Mechanism
Breast Apoptosis, Histone
MCF-7 _ ~15- 25 pM _
Adenocarcinoma Acetylation
Gingival Squamous P21-mediated Arrest,
YD-38 ) ~5-10 pg/mL )
Carcinoma Apoptosis
_ Mitochondrial
B16F1 Melanoma (Murine) ~50 uM o
Depolarization
FAO Rat Hepatoma ~50 uM Mitochondrial Swelling

Note: Lapiferine generally shows higher selectivity for cancer cells compared to normal

fibroblasts, a critical parameter for therapeutic index evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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